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molecular formula C15H21Br B039107 6-(Bromomethyl)-1,1,4,4-Tetramethyl-1,2,3,4-Tetrahydronaphthalene CAS No. 119435-90-4

6-(Bromomethyl)-1,1,4,4-Tetramethyl-1,2,3,4-Tetrahydronaphthalene

Cat. No. B039107
CAS RN: 119435-90-4
M. Wt: 281.23 g/mol
InChI Key: YRSSLQXZDTXEBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07923579B2

Procedure details

A solution of 1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalene 1 (2.00 g, 9.88 mmol), N-bromosuccinimide (1.85 mmol, 10.37 mmol), benzoyl peroxide (91 mg, 0.28 mmol) in 35 mL of CCl4 was heated at reflux (84° C., oil bath) for 2.5 h. After cooling top room temperature, the solution was concentrated in vacuo. Diethyl ether (100 mL) was added and the solution was filtered (to remove the succinimide formed) and concentrated to give a crude oil. The crude oil was purified by silica gel column chromatography using as eluent petroleum ether. 6-(Bromomethyl)-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphthalene 8 (2.01 g, 72.5% yield) was obtained as a colourless oil.
Name
1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalene
Quantity
2 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
1.85 mmol
Type
reactant
Reaction Step One
Name
CCl4
Quantity
35 mL
Type
solvent
Reaction Step One
Name
benzoyl peroxide
Quantity
91 mg
Type
catalyst
Reaction Step One
Name
6-(Bromomethyl)-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphthalene
Yield
72.5%

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1([CH3:15])[C:11]2[CH:6]([CH2:7][C:8]([CH3:12])=[CH:9][CH:10]=2)[C:5]([CH3:14])([CH3:13])[CH2:4][CH2:3]1.[Br:16]N1C(=O)CCC1=O>C(Cl)(Cl)(Cl)Cl.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>[Br:16][CH2:12][C:8]1[CH:7]=[C:6]2[C:11](=[CH:10][CH:9]=1)[C:2]([CH3:15])([CH3:1])[CH2:3][CH2:4][C:5]2([CH3:14])[CH3:13]

Inputs

Step One
Name
1,2,3,4-tetrahydro-1,1,4,4,6-pentamethylnaphthalene
Quantity
2 g
Type
reactant
Smiles
CC1(CCC(C2CC(=CC=C12)C)(C)C)C
Name
N-bromosuccinimide
Quantity
1.85 mmol
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
CCl4
Quantity
35 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl
Name
benzoyl peroxide
Quantity
91 mg
Type
catalyst
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
84 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling top room temperature
CONCENTRATION
Type
CONCENTRATION
Details
the solution was concentrated in vacuo
ADDITION
Type
ADDITION
Details
Diethyl ether (100 mL) was added
FILTRATION
Type
FILTRATION
Details
the solution was filtered (
CUSTOM
Type
CUSTOM
Details
to remove the succinimide
CUSTOM
Type
CUSTOM
Details
formed) and
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
to give a crude oil
CUSTOM
Type
CUSTOM
Details
The crude oil was purified by silica gel column chromatography

Outcomes

Product
Name
6-(Bromomethyl)-1,2,3,4-tetrahydro-1,1,4,4-tetramethylnaphthalene
Type
product
Smiles
BrCC=1C=C2C(CCC(C2=CC1)(C)C)(C)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.01 g
YIELD: PERCENTYIELD 72.5%
YIELD: CALCULATEDPERCENTYIELD 386.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.